![molecular formula C18H26N4 B6448791 4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline CAS No. 2549032-31-5](/img/structure/B6448791.png)
4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The molecule “4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline” is a complex organic compound. It contains several functional groups and rings, including an azetidine ring, a pyrrole ring, and a tetrahydroquinazoline ring .
Molecular Structure Analysis
The molecule contains a total of 44 bonds. There are 20 non-H bonds, 6 multiple bonds, 4 rotatable bonds, 6 aromatic bonds, 2 five-membered rings, 1 six-membered ring, 1 eight-membered ring, 1 primary amine (aromatic), 1 tertiary amine (aliphatic), and 1 Pyrrolidine .Scientific Research Applications
Antitubercular and Antibacterial Activity
The synthesis and in vitro evaluation of novel oxazolidinones bearing octahydrocyclopenta[c]pyrrol-2-yl moieties have been investigated . These compounds show promising activity against both Mycobacterium tuberculosis (the causative agent of tuberculosis) and Gram-positive bacteria. Notably, they exhibit antibacterial effects similar to the well-known antibiotic linezolid.
Retinol-Binding Protein 4 Antagonists
Researchers have explored the potential of octahydrocyclopenta[c]pyrrole derivatives as antagonists of retinol-binding protein 4 (RBP4). These compounds may play a role in treating atrophic age-related macular degeneration and Stargardt disease .
Multi-Substituted Pyrrole Derivatives
A synthetic route involving cross-methylation has been employed to obtain 3,4-disubstituted pyrrole compounds. These derivatives hold promise for various applications, including drug development .
Mechanism of Action
Target of Action
It is part of a novel series of oxazolidinone-class antimicrobial agents . Oxazolidinones are known to target the bacterial ribosome, inhibiting protein synthesis .
Mode of Action
As an oxazolidinone derivative, it likely interacts with its targets (bacterial ribosomes) to inhibit protein synthesis . This results in the cessation of bacterial growth and eventually leads to bacterial death .
Biochemical Pathways
Given its likely target (the bacterial ribosome), it can be inferred that it disrupts the protein synthesis pathway in bacteria .
Pharmacokinetics
Selected compounds in the same series have shown good human microsomal stability , which suggests that this compound may also have favorable pharmacokinetic properties.
Result of Action
As an antimicrobial agent, it likely leads to the death of susceptible bacteria by inhibiting their protein synthesis .
properties
IUPAC Name |
4-[3-(3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-2-yl)azetidin-1-yl]-5,6,7,8-tetrahydroquinazoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N4/c1-2-7-17-16(6-1)18(20-12-19-17)22-10-15(11-22)21-8-13-4-3-5-14(13)9-21/h12-15H,1-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFNPZLREXIMNFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=NC=N2)N3CC(C3)N4CC5CCCC5C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-{Octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.